Cas no 17603-91-7 (2-Methoxy-3-methyl-5-phenylpyridine)

• Product Name: 2-Methoxy-3-methyl-5-phenylpyridine
• CAS No: 17603-91-7
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• MDL: MFCD14702072
• CID: 4764598
• PubChem ID: 46315013
• Update Time: 2025-11-02

2-Methoxy-3-methyl-5-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-methyl-5-phenylpyridine
• Z0276
• 2-Methoxy-3-methyl-5-phenylpyridine

• MDL： MFCD14702072
• Inchi： 1S/C13H13NO/c1-10-8-12(9-14-13(10)15-2)11-6-4-3-5-7-11/h3-9H,1-2H3
• InChI Key： GPWQAUOCSJWZEN-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC(=CN=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 199.099714038g/mol
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Methoxy-3-methyl-5-phenylpyridine

Comprehensive Overview of 2-Methoxy-3-methyl-5-phenylpyridine (CAS No. 17603-91-7)

2-Methoxy-3-methyl-5-phenylpyridine (CAS No. 17603-91-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic aromatic compound, characterized by its methoxy and phenyl substituents, exhibits unique physicochemical properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "2-Methoxy-3-methyl-5-phenylpyridine synthesis", "CAS 17603-91-7 applications", and "pyridine derivatives in drug discovery", reflecting its relevance in modern scientific inquiries.

The structural framework of 2-Methoxy-3-methyl-5-phenylpyridine includes a pyridine core substituted with a methoxy group at the 2-position, a methyl group at the 3-position, and a phenyl ring at the 5-position. This configuration contributes to its stability and reactivity, enabling diverse functionalization. Recent studies highlight its potential as a building block for bioactive molecules, particularly in the development of antimicrobial agents and central nervous system (CNS) therapeutics. Searches for "pyridine-based drug candidates 2024" and "heterocyclic compounds in medicinal chemistry" underscore the growing interest in such derivatives.

In agrochemical applications, 2-Methoxy-3-methyl-5-phenylpyridine is explored for its role in designing crop protection agents. Its ability to modulate biological pathways aligns with trends in sustainable agriculture, a topic dominating searches like "green chemistry in agrochemicals" and "eco-friendly pesticide intermediates". The compound's low environmental persistence and selective activity make it a candidate for next-generation formulations, addressing global demands for reduced ecological impact.

Analytical characterization of CAS 17603-91-7 typically involves advanced techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure purity and validate structural integrity, critical for regulatory compliance. Queries like "HPLC analysis of pyridine derivatives" and "NMR spectral data for 2-Methoxy-3-methyl-5-phenylpyridine" reflect the technical rigor associated with its handling. Furthermore, computational studies leveraging molecular docking and quantitative structure-activity relationship (QSAR) models are increasingly applied to predict its interactions, as seen in searches for "AI-driven compound optimization".

The commercial availability of 2-Methoxy-3-methyl-5-phenylpyridine through specialty chemical suppliers caters to R&D laboratories and industrial-scale production. Procurement-related searches such as "CAS 17603-91-7 suppliers" and "bulk pyridine derivatives" indicate its market viability. Storage recommendations emphasize protection from light and moisture, with stability data accessible via queries like "shelf life of methoxy-substituted pyridines".

Emerging trends also link 17603-91-7 to material science, particularly in organic electronics and catalysis. Its π-conjugated system is investigated for light-emitting diodes (LEDs) and photocatalysts, resonating with searches for "pyridine motifs in optoelectronics". This multidisciplinary applicability positions the compound at the intersection of chemistry, biology, and engineering, fostering innovation across sectors.

In summary, 2-Methoxy-3-methyl-5-phenylpyridine (CAS No. 17603-91-7) exemplifies the versatility of pyridine chemistry. Its integration into drug development, agrochemical innovation, and advanced materials aligns with contemporary scientific priorities, as evidenced by user-driven search patterns. Ongoing research promises to unlock further functionalities, solidifying its status as a cornerstone in synthetic and applied chemistry.